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molecular formula C9H15NO B8603508 4-Formyl-4-methylheptanenitrile CAS No. 67624-52-6

4-Formyl-4-methylheptanenitrile

Cat. No. B8603508
CAS RN: 67624-52-6
M. Wt: 153.22 g/mol
InChI Key: IUDMDIPSJXLOHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05554787

Procedure details

33.5 g of 2-methyl-2-propyl-4-cyanobutanal (purity: 88.9%, 29.8 g, 0.195 mol) and 1,400 ml (840 g, 49.4 mol) of liquid ammonia were pumped per hour at 250 bar and 60° C. through a tubular reactor (diameter: 16 mm, filling level: 50 cm, oil-heated twin jacket) which was arranged upstream of the hydrogenation reactor and was filled with 63.5 g (100 ml) of TiO2 (anatase) in the form of 1.5 mm pellets. The product was then passed through the hydrogenation reactor from bottom to top at 250 bar and 120° C. while simultaneously passing through 100 l (s.t.p.)/h (4.5 mol) of hydrogen. After decompression to atmospheric pressure, NH3 was removed by distillation. The product from 37.5 hours was separated into its components by fractional distillation on a 30 cm packed column (3 mm glass rings), giving 277.0 g of 3-methyl-3-propylpiperidine (b.p.=46° C./2 mm Hg) and 842.1 g of 2-methyl-2-propylpentane-1,5-diamine (b.p.=78°-81° C./2 mm Hg). The yield of diamine was 72.9% of theory.
Name
2-methyl-2-propyl-4-cyanobutanal
Quantity
33.5 g
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
840 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
100 L
Type
reactant
Reaction Step Two
[Compound]
Name
TiO2
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
3-methyl-3-propylpiperidine
Name
2-methyl-2-propylpentane-1,5-diamine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([CH2:9][CH2:10][CH3:11])([CH2:5][CH2:6][C:7]#[N:8])[CH:3]=O.[NH3:12].[H][H]>>[CH3:1][C:2]1([CH2:9][CH2:10][CH3:11])[CH2:5][CH2:6][CH2:7][NH:8][CH2:3]1.[CH3:1][C:2]([CH2:9][CH2:10][CH3:11])([CH2:5][CH2:6][CH2:7][NH2:8])[CH2:3][NH2:12]

Inputs

Step One
Name
2-methyl-2-propyl-4-cyanobutanal
Quantity
33.5 g
Type
reactant
Smiles
CC(C=O)(CCC#N)CCC
[Compound]
Name
liquid
Quantity
840 g
Type
reactant
Smiles
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Two
[H][H]
Name
hydrogen
Quantity
100 L
Type
reactant
Smiles
[H][H]
Step Three
[Compound]
Name
TiO2
Quantity
100 mL
Type
solvent
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
(diameter: 16 mm, filling level: 50 cm, oil-heated twin jacket) which
CUSTOM
Type
CUSTOM
Details
to top at 250 bar and 120° C.
CUSTOM
Type
CUSTOM
Details
After decompression to atmospheric pressure, NH3 was removed by distillation
CUSTOM
Type
CUSTOM
Details
The product from 37.5 hours was separated into its components by fractional distillation on a 30 cm
Duration
37.5 h

Outcomes

Product
Name
3-methyl-3-propylpiperidine
Type
product
Smiles
CC1(CNCCC1)CCC
Measurements
Type Value Analysis
AMOUNT: MASS 277 g
Name
2-methyl-2-propylpentane-1,5-diamine
Type
product
Smiles
CC(CN)(CCCN)CCC
Measurements
Type Value Analysis
AMOUNT: MASS 842.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.